![molecular formula C18H28N2O B3813918 2-[4-(cyclopropylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol](/img/structure/B3813918.png)
2-[4-(cyclopropylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol
Description
The compound “2-[4-(cyclopropylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol” is an organic compound containing a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring . The compound also contains a cyclopropylmethyl group and a 4-methylbenzyl group attached to the piperazine ring, and an ethanol group attached to the 2-position of the piperazine ring.
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would have a complex three-dimensional shape due to the presence of the piperazine ring and the various attached groups. The exact structure would depend on the specific spatial arrangement of these groups .Chemical Reactions Analysis
Piperazine derivatives are known to undergo a variety of chemical reactions, including reactions with acids and bases, electrophilic substitution reactions, and more . The other functional groups present in the molecule would also influence its reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some general properties that might be expected for this compound based on its structure include a relatively high boiling point due to the presence of the piperazine ring and potential for hydrogen bonding, and solubility in organic solvents .Future Directions
properties
IUPAC Name |
2-[4-(cyclopropylmethyl)-1-[(4-methylphenyl)methyl]piperazin-2-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O/c1-15-2-4-17(5-3-15)13-20-10-9-19(12-16-6-7-16)14-18(20)8-11-21/h2-5,16,18,21H,6-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJBFSKLHPHFSDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Cyclopropylmethyl)-1-(4-methylbenzyl)-2-piperazinyl]ethanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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